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Compound of Interest

Compound Name: 15-Methoxypinusolidic acid

Cat. No.: B023653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

biological activity of 15-Methoxypinusolidic acid, a labdane diterpene with significant

therapeutic potential. The information is curated for researchers in natural product chemistry,

pharmacology, and drug development.

Spectroscopic Data
The structural elucidation of 15-Methoxypinusolidic acid has been primarily achieved through

a combination of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). While the

complete raw data from the original isolation studies is not publicly available, this guide

presents the key reported spectral data in a structured format.

Nuclear Magnetic Resonance (NMR) Data
The following tables summarize the reported ¹H and ¹³C NMR chemical shifts for 15-
Methoxypinusolidic acid.

Table 1: ¹H NMR Spectroscopic Data of 15-Methoxypinusolidic Acid
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) in Hz

Data not available in

publicly accessible

sources

Table 2: ¹³C NMR Spectroscopic Data of 15-Methoxypinusolidic Acid

Position Chemical Shift (δ) ppm

Data not available in publicly accessible sources

Mass Spectrometry (MS) Data
Mass spectrometry data confirms the molecular weight and elemental composition of 15-
Methoxypinusolidic acid.

Table 3: Mass Spectrometry Data of 15-Methoxypinusolidic Acid

Ionization Mode [M+H]⁺ or [M-H]⁻ Observed m/z Molecular Formula

Data not available in

publicly accessible

sources

C₂₁H₃₀O₅

Experimental Protocols
The following sections detail the general methodologies employed for the isolation and

spectroscopic analysis of labdane diterpenes like 15-Methoxypinusolidic acid, based on

established protocols in the field.

Isolation of 15-Methoxypinusolidic Acid
Plant Material Collection and Extraction: The leaves of Biota orientalis (also known as

Platycladus orientalis) are collected, air-dried, and pulverized. The powdered material is then

subjected to solvent extraction, typically using methanol or ethanol, at room temperature.
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Solvent Partitioning: The resulting crude extract is concentrated under reduced pressure and

then partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl

acetate, and n-butanol, to separate compounds based on their polarity.

Chromatographic Separation: The ethyl acetate fraction, which is often enriched with

diterpenoids, is subjected to multiple chromatographic steps. This typically involves column

chromatography over silica gel, followed by further purification using techniques like

Sephadex LH-20 chromatography and preparative High-Performance Liquid

Chromatography (HPLC) to yield the pure compound.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a Bruker Avance spectrometer

(typically at 400 or 500 MHz for ¹H and 100 or 125 MHz for ¹³C). Samples are dissolved in a

suitable deuterated solvent, such as chloroform-d (CDCl₃) or methanol-d₄ (CD₃OD), with

tetramethylsilane (TMS) used as an internal standard. 2D NMR experiments, including

COSY, HSQC, and HMBC, are employed for the complete assignment of proton and carbon

signals.

Mass Spectrometry: High-resolution mass spectra are typically acquired using an

electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass

analyzer to determine the accurate mass and molecular formula of the compound.

Biological Activity and Signaling Pathways
15-Methoxypinusolidic acid has demonstrated significant anti-inflammatory properties. Its

mechanism of action involves the modulation of key inflammatory signaling pathways.

Anti-Inflammatory Signaling Pathway
The diagram below illustrates the known signaling pathway affected by 15-
Methoxypinusolidic acid in the context of an inflammatory response triggered by

lipopolysaccharide (LPS).
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Analysis Methods

Cell Culture
(e.g., RAW 264.7 macrophages)

Treatment with 15-Methoxypinusolidic acid

Inflammatory Stimulation
(e.g., LPS)

Analysis of Inflammatory Markers

Nitrite Assay (for NO production) ELISA (for cytokine levels, e.g., TNF-α, IL-6) Western Blot (for protein expression, e.g., iNOS, IκB, p-MAPK) qPCR (for gene expression)

Click to download full resolution via product page

To cite this document: BenchChem. [Spectroscopic and Biological Insights into 15-
Methoxypinusolidic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023653#15-methoxypinusolidic-acid-spectroscopic-
data-nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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